(E)-2-(benzenesulfonyl)-N,N-dimethyl-2-nitroethenamine

• IUPAC Name: (E)-2-(benzenesulfonyl)-N,N-dimethyl-2-nitroethenamine
• InChI: InChI=1S/C10H12N2O4S/c1-11(2)8-10(12(13)14)17(15,16)9-6-4-3-5-7-9/h3-8H,1-2H3/b10-8+
• InChI Key: OAKJEQMGFHUZJY-CSKARUKUSA-N
• Canonical SMILES: CN(C)C=C([N+](=O)[O-])S(=O)(=O)C1=CC=CC=C1
• Isomeric SMILES: CN(C)/C=C(\[N+](=O)[O-])/S(=O)(=O)C1=CC=CC=C1
• Molecular Formula: C10H12N2O4S
• Molecular Weight: 256.28 g/mol

Description

The description of a chemical compound typically includes its molecular formula, structure, and other identifiers such as CAS number, IUPAC name, etc. It may also include information about its appearance, state of matter at room temperature, and odor if applicable.

Synthesis Analysis

Synthesis analysis involves understanding the methods used to synthesize the compound. This could involve various chemical reactions, catalysts, and conditions.

Molecular Structure Analysis

Molecular structure analysis involves understanding the arrangement of atoms in the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry are often used to determine the structure.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes understanding the reactants, products, and the conditions under which the reaction occurs.

Physical And Chemical Properties Analysis

This involves studying properties like solubility, melting point, boiling point, reactivity, etc. These properties can give insights into how the compound behaves under different conditions.

Scientific Research Applications

• Molecular Structure and Electron Delocalization : The molecule exhibits significant π-electron delocalization, impacting its chemical properties and reactivity. This characteristic makes it an interesting subject for studying 'push-pull' effects in related compounds (Linden et al., 1999).

• Cathodic Cleavage in Electrochemical Studies : The compound's derivatives are used to explore cathodic cleavage reactions in electrochemical studies, providing insights into reduction mechanisms and bond behaviors (Zanoni & Stradiotto, 1991).

• Intramolecular Interactions via NMR : Studying this compound and its derivatives using NMR techniques offers a deeper understanding of intramolecular interactions, crucial for the development of new materials and drugs (Gawinecki et al., 2014).

• Synthetic Applications in Organic Chemistry : It serves as a key component in the synthesis of various organic compounds, including N-methyl-3-nitro-aryl-benzo[4,5]imidazo[1,2-a]pyrimidin-2-amines, which have potential applications in medicinal chemistry and materials science (Jadhav et al., 2018).

• Exploring Push-Pull Ethylenes : The compound is studied for its characteristics as a type of push–pull ethylene, which has implications for understanding molecular interactions and designing new materials (Evans & Gilardi, 2001).

• Conformational Studies : Research on N-methyl-2-nitroethenamine and related compounds contributes to the understanding of molecular conformations in solution and solid states, essential for drug design and material engineering (Gate et al., 1985).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other compounds or systems. This is particularly relevant for drugs, where the mechanism of action refers to how the drug affects a biological system.

Safety and Hazards

Safety and hazard analysis involves understanding the risks associated with handling and using the compound. This includes toxicity, flammability, environmental impact, etc.